4-Acetyl-2-isopropyl-5-methylphenyl (5-chloro-2-(trifluoromethyl)benzo[d][1,3]dioxol-2-yl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Acetyl-2-isopropyl-5-methylphenyl (5-chloro-2-(trifluoromethyl)benzo[d][1,3]dioxol-2-yl)carbamate is a useful research compound. Its molecular formula is C21H19ClF3NO5 and its molecular weight is 457.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Facile Synthesis Techniques
Research has led to the development of facile synthesis techniques for creating complex carbamate derivatives, which are valuable in various fields, including medicinal chemistry and materials science. For example, the synthesis of phenyl 1-benzyloxycarbonylamino arylmethylphosphinopeptide derivatives highlights the innovative approaches to creating carbamate compounds with potential biological activity (Dai & Chen, 1997).
Drug Delivery Systems
Carbamate derivatives have been explored as potential drug delivery systems, indicating their significant role in improving the efficacy and selectivity of pharmaceuticals. For instance, cyclization-activated prodrugs based on carbamate derivatives have been synthesized and evaluated, showcasing the versatility of carbamates in drug design and pharmacological applications (Vigroux, Bergon, & Zedde, 1995).
Antitubercular Activity
The synthesis and evaluation of novel carbamate derivatives for antitubercular activity demonstrate the potential of these compounds in treating infectious diseases. The study on 4-(benzyloxy)-N-(3-chloro-2-(substituted phenyl)-4-oxoazetidin-1-yl) benzamide derivatives highlights the importance of carbamate compounds in developing new therapeutics for tuberculosis (Nimbalkar et al., 2018).
Synthetic Utility in Carbohydrate Chemistry
Carbamate derivatives also play a crucial role in the synthesis of unsaturated carbohydrates, which are of significant interest due to their utility in the synthesis of sugars of biological importance. This application underscores the importance of carbamate chemistry in the field of carbohydrate chemistry and its potential in synthesizing biologically relevant molecules (Williams, Szarek, & Jones, 1971).
Photoreactive Polymers
The development of photoreactive polystyrene containing carbamate derivatives in the side chain for use in dielectric materials showcases the application of carbamates in materials science. These compounds exhibit unique properties that can be harnessed for the development of advanced materials with specific functionalities (Kim et al., 2008).
Properties
IUPAC Name |
(4-acetyl-5-methyl-2-propan-2-ylphenyl) N-[5-chloro-2-(trifluoromethyl)-1,3-benzodioxol-2-yl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClF3NO5/c1-10(2)14-9-15(12(4)27)11(3)7-17(14)29-19(28)26-21(20(23,24)25)30-16-6-5-13(22)8-18(16)31-21/h5-10H,1-4H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPCKVYBFZIUKOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C(=O)C)C(C)C)OC(=O)NC2(OC3=C(O2)C=C(C=C3)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClF3NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.